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Compound of Interest

Compound Name:
tert-Butyl 3-oxoazetidine-1-

carboxylate

Cat. No.: B119529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for tert-Butyl 3-oxoazetidine-1-carboxylate (CAS No. 398489-26-4). The information is

compiled from various safety data sheets and scientific resources to ensure a thorough

understanding of the potential risks and handling precautions necessary for laboratory and

industrial settings.

Chemical and Physical Properties
tert-Butyl 3-oxoazetidine-1-carboxylate, also known as N-Boc-3-azetidinone, is a key

intermediate in the synthesis of various pharmaceutical compounds, notably in the production

of Baricitinib, a Janus kinase (JAK) inhibitor used for treating autoimmune conditions.[1] Its

physical and chemical properties are summarized in the table below.
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Property Value

Molecular Formula C8H13NO3

Molecular Weight 171.19 g/mol [2]

Appearance
White to off-white crystalline powder[3] or

crystals[1]

Melting Point 47-51 °C[3][4] / 49-52°C[1]

Boiling Point 251.3 ± 33.0 °C at 760 mmHg[1][3]

Density 1.174 ± 0.06 g/cm³[3] / ~1.2 ± 0.1 g/cm³[1]

Flash Point 101 °C[4] / 102 °C[3]

Solubility

Sparingly soluble in Chloroform, slightly soluble

in Dichloromethane.[3] Water solubility: Ca.

18,000 mg/L at 19.6 °C.[5]

Storage Temperature 2-8°C under an inert atmosphere.[3]

Sensitivity Moisture sensitive, Stench.[3][6]

Hazard Identification and Classification
tert-Butyl 3-oxoazetidine-1-carboxylate is classified as hazardous according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

are summarized in the following table.
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[2]

[4][5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[4][5]

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318: Causes serious eye

damage.[2][4][5][7] / H319:

Causes serious eye irritation.

[8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[2][4][5]

The signal word for this chemical is Danger or Warning.[5][6][7]

Toxicological Data
The available quantitative toxicological data for tert-Butyl 3-oxoazetidine-1-carboxylate is

limited. The primary reported value is for acute oral toxicity.

Endpoint Species Route Value

LD50 Rat (female) Oral ca. 2500 mg/kg bw[5]

Experimental Protocols
Detailed experimental reports for the toxicological assessment of tert-Butyl 3-oxoazetidine-1-
carboxylate are not publicly available. However, the hazard classifications suggest that the

toxicological properties have been evaluated according to internationally recognized guidelines,

such as those established by the Organisation for Economic Co-operation and Development

(OECD). The following are descriptions of the likely methodologies used.

Acute Oral Toxicity
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The reported LD50 value suggests a study following a protocol similar to OECD Test Guideline

423 (Acute Toxic Class Method).[4][6][8] This method is a stepwise procedure using a small

number of animals (typically rats, and often only females) at each step.[6] The substance is

administered orally at one of a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body

weight).[9] The presence or absence of mortality in the animals dosed at one step determines

the next step, i.e., whether to dose at a higher or lower level.[6] Animals are observed for a

period of 14 days for signs of toxicity and mortality.[10] This method allows for the classification

of a substance into a GHS category based on a minimal number of animal subjects.[6]

Skin Irritation
The "Causes skin irritation" classification indicates that the substance has been tested for its

potential to cause reversible inflammatory changes to the skin. Modern approaches to skin

irritation testing prioritize in vitro methods over traditional animal testing. A likely methodology

would be the use of a reconstructed human epidermis (RhE) model, following OECD Test

Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method). In this

test, the chemical is applied topically to the surface of the RhE tissue. After a defined exposure

period, the tissue viability is measured, typically using an MTT assay. A reduction in tissue

viability below a certain threshold indicates that the substance is an irritant.

Serious Eye Damage/Eye Irritation
The classification "Causes serious eye damage" suggests that the substance can cause

irreversible damage to the eye. Similar to skin irritation, there is a strong push to replace in vivo

eye irritation tests (like the Draize test) with in vitro alternatives. The OECD has established

several guidelines for in vitro eye hazard assessment, such as TG 491 and TG 492. These

methods often use reconstructed human cornea-like epithelium (RhCE) models or other

systems like the Bovine Corneal Opacity and Permeability (BCOP) test. These tests evaluate

the potential of a chemical to cause cytotoxicity, tissue damage, and opacity, which are

indicators of its potential to cause serious eye damage or irritation.

Visualized Workflows and Relationships
Hazard and Personal Protective Equipment (PPE) Logic
The following diagram illustrates the logical workflow from the identified hazards of tert-Butyl
3-oxoazetidine-1-carboxylate to the selection of appropriate personal protective equipment.
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Identified Hazards

Required Personal Protective Equipment (PPE)

Handling Precautions

H302: Harmful if swallowed

Do not eat, drink, or smoke
Prevents ingestion

H315: Causes skin irritation Protective GlovesPrevents skin contact

Protective Clothing

Prevents skin contact

H318: Causes serious eye damage

Safety Goggles / Face Shield

Prevents eye contact

H335: May cause respiratory irritation Respiratory ProtectionPrevents inhalation

Adequate Ventilation / Fume Hood
Minimizes airborne concentration

Click to download full resolution via product page

Caption: Logical workflow from hazard identification to PPE selection.

Conceptual Diagram of Potential Biological Effects
This diagram provides a conceptual overview of the potential cellular and physiological

responses to exposure to tert-Butyl 3-oxoazetidine-1-carboxylate, based on its hazard

classifications. This is a generalized representation and not based on specific mechanistic

studies of this compound.
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Exposure Routes

Potential Biological Responses

Resulting Symptoms/Classification

Oral Ingestion

Gastrointestinal Toxicity

Dermal Contact

Skin Cell Damage -> Inflammation

Ocular Contact

Corneal Cell Damage -> Severe Irritation/Damage

Inhalation

Epithelial Cell Irritation in Respiratory Tract

Harmful if Swallowed Skin Irritation Serious Eye Damage Respiratory Tract Irritation

Click to download full resolution via product page

Caption: Conceptual overview of potential biological effects.

Handling and Storage Recommendations
To mitigate the risks associated with tert-Butyl 3-oxoazetidine-1-carboxylate, the following

handling and storage procedures are recommended:

Engineering Controls: Handle in a well-ventilated place, preferably within a chemical fume

hood to minimize inhalation exposure.[5][6] Ensure that eyewash stations and safety

showers are readily accessible.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5][6]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

other protective clothing to prevent skin contact.[6][8]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with a suitable filter for organic vapors and
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particulates.[6]

Hygiene Measures: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in

areas where the chemical is handled or stored.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6] It is

recommended to store under an inert atmosphere due to its moisture sensitivity.[3][6]

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[6]

Accidental Release Measures
In the event of a spill or release, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment, including respiratory protection, to avoid dust formation and inhalation.

[5][8]

Containment and Cleaning: Sweep up the spilled material and place it into a suitable, labeled

container for disposal.[6] Avoid generating dust.

Environmental Precautions: Prevent the material from entering drains or waterways.[8]

Conclusion
tert-Butyl 3-oxoazetidine-1-carboxylate is a valuable chemical intermediate with defined

hazards that require careful management. It is harmful if swallowed, causes skin irritation,

serious eye damage, and may cause respiratory irritation. Researchers, scientists, and drug

development professionals must adhere to strict safety protocols, including the use of

appropriate engineering controls and personal protective equipment, to ensure safe handling

and minimize exposure risks. While detailed experimental data for this specific compound is not

widely available, the established GHS classifications provide a clear framework for

implementing necessary safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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